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Compound of Interest

Compound Name: 2-Amino-5-nitrophenol

Cat. No.: B090527

An in-depth guide for researchers, scientists, and drug development professionals on the
solubility of 2-Amino-5-nitrophenol in various solvents, including detailed experimental
protocols and factors influencing its solubility.

Introduction

2-Amino-5-nitrophenol is a key intermediate in the synthesis of various dyes and has
applications in the pharmaceutical and cosmetic industries. A thorough understanding of its
solubility in different solvents is crucial for process development, formulation, and quality
control. This technical guide provides a comprehensive overview of the available solubility data
for 2-Amino-5-nitrophenol, a detailed experimental protocol for its determination, and a
discussion of the molecular factors governing its solubility.

Data Presentation: Solubility of 2-Amino-5-
nitrophenol

Precise quantitative solubility data for 2-Amino-5-nitrophenol across a range of solvents and
temperatures is not extensively available in publicly accessible literature. The following table
summarizes the available qualitative and semi-quantitative data. Researchers are encouraged
to use the experimental protocol provided in this guide to determine precise solubility values for
their specific applications and solvent systems.
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Solvent Temperature (°C) Solubility Citation

<1 mg/mL (Slightly
Water 20 [1][2]
Soluble/Insoluble)

Ethanol Not Specified Soluble [21[31[4]

A stock solution of 10

70% Ethanol Not Specified mg/mL can be

prepared.
Acetone Not Specified Soluble [21[3114]
Benzene Not Specified Soluble [2][31[4]
Methanol Not Specified Soluble [3114]
DMSO (Deuterated) Not Specified Soluble

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method

The following protocol is based on the OECD Guideline 105 for the Testing of Chemicals,
"Water Solubility,” and is a widely accepted method for determining the solubility of solid
compounds.[5][6][7][8] This method can be adapted for use with organic solvents.

Objective: To determine the saturation solubility of 2-Amino-5-nitrophenol in a given solvent at
a specified temperature.

Materials and Apparatus:

2-Amino-5-nitrophenol (analytical grade)

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance (accurate to £0.1 mg)

Thermostatically controlled shaker bath or incubator

Glass flasks with airtight stoppers (e.g., screw caps with PTFE liners)
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Centrifuge capable of temperature control

Syringes and syringe filters (e.g., 0.45 um PTFE or other compatible material)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., High-Performance Liquid Chromatography with
UV detector (HPLC-UV), UV-Vis Spectrophotometer)

Procedure:
e Preparation of the Test System:

o Add an excess amount of 2-Amino-5-nitrophenol to a flask. The excess solid should be
sufficient to ensure that saturation is reached and that solid material remains at the end of
the equilibration period.

o Add a known volume of the solvent to the flask.
o Securely stopper the flask.
o Equilibration:

o Place the flask in a thermostatically controlled shaker set to the desired temperature (e.g.,
25°C £ 0.5 °C).

o Agitate the flask for a sufficient period to allow the system to reach equilibrium. A
preliminary test may be necessary to determine the optimal equilibration time, but 24 to 48
hours is typical. The agitation should be vigorous enough to ensure thorough mixing but
not so vigorous as to cause the formation of a stable emulsion.

e Phase Separation:

o After equilibration, allow the flask to stand in the thermostatic bath for at least 24 hours to
allow the undissolved solid to settle.

o To ensure complete separation of the solid and liquid phases, centrifuge the samples at
the same temperature as the equilibration.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b090527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Alternatively, the saturated solution can be filtered using a syringe filter that has been pre-
saturated with the solution to avoid loss of the analyte due to adsorption.

e Quantification:
o Carefully withdraw an aliquot of the clear, saturated supernatant.

o Dilute the aliquot with a known volume of the solvent to a concentration that falls within the
linear range of the analytical method.

o Analyze the diluted sample using a validated analytical method (e.g., HPLC-UV) to
determine the concentration of 2-Amino-5-nitrophenol.

o Prepare a calibration curve using standard solutions of 2-Amino-5-nitrophenol of known
concentrations.

o Calculate the solubility of 2-Amino-5-nitrophenol in the solvent at the test temperature
based on the concentration of the saturated solution and any dilution factors.

Data Analysis and Reporting:

The solubility should be reported in units of mass per volume (e.g., g/L, mg/mL) or moles per
volume (mol/L). The test temperature and any other relevant experimental conditions should be
clearly stated.

Mandatory Visualizations
Factors Influencing Solubility

The solubility of 2-Amino-5-nitrophenol is governed by its molecular structure and the
properties of the solvent. This diagram illustrates the interplay of these factors.

Caption: Logical relationship of factors affecting solubility.

Experimental Workflow for Solubility Determination

This diagram outlines the key steps in the shake-flask method for determining the solubility of
2-Amino-5-nitrophenol.
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Experimental Workflow for Solubility Determination (Shake-Flask Method)

1. Preparation
(Add excess solute to solvent)

:

2. Equilibration
(Shake at constant temperature)

.

3. Phase Separation
(Settle and Centrifuge/Filter)

:

4. Quantification
(Analyze supernatant via HPLC/UV-Vis)

:

5. Calculation
(Determine solubility from calibration curve)

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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